2,4,5-trimethyl-6-[(1-{pyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 4-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C19H24N6O/c1-13-14(2)22-15(3)23-19(13)26-12-16-5-9-24(10-6-16)18-17-4-7-21-25(17)11-8-20-18/h4,7-8,11,16H,5-6,9-10,12H2,1-3H3
• InChI Key: IQICDEDRFJJNAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=CN4C3=CC=N4)C)C
• Molecular Formula: C19H24N6O
• Molecular Weight: 352.4 g/mol
• CAS No.: 2640934-57-0

Description

2,4,5-trimethyl-6-[(1-{pyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a novel chemical entity designed for preclinical research and drug discovery. Compounds featuring the pyrazolo[1,5-a]pyrazine scaffold are of significant interest in medicinal chemistry due to their potential to interact with a range of biological targets. These heterocyclic systems are frequently explored as core structures in the development of therapeutic agents for various conditions. Research into similar analogs has indicated potential bioactivity in areas such as oncology, where related scaffolds have shown effects on key cellular pathways . Furthermore, structurally similar compounds are being investigated as potent and selective inhibitors for purinergic receptors like P2X3, which are implicated in neurogenic disorders, chronic cough, and various pain conditions . The specific structure of this compound, which integrates a pyrimidine and a piperidine moiety, suggests it may be a valuable tool for researchers studying kinase inhibition, receptor antagonism, and other fundamental cellular mechanisms. This product is intended for use in standard laboratory assays, including high-throughput screening, dose-response studies, and mechanism-of-action analysis. It is supplied with a certificate of analysis to ensure identity and purity, enabling reliable and reproducible research outcomes. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment that selectively targets tumor cells.

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This interaction results in significant alterations in cell cycle progression. The compound fits well into the CDK2 active site through essential hydrogen bonding with Leu83.

Biochemical Pathways

By inhibiting CDK2, the compound affects the cell cycle progression pathway. This results in the inhibition of cell growth, particularly in cancer cells. The compound’s action on this pathway leads to apoptosis induction within HCT cells.

Pharmacokinetics

These properties help predict the observed antitumor activity.

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines. Most notably, it showed superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib (IC50: 144, 176 and 19 nM, respectively).

Biological Activity

The compound 2,4,5-trimethyl-6-[(1-{pyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a derivative of pyrazolo[1,5-a]pyrimidine, a class of compounds known for their diverse biological activities. This article explores the biological activities associated with this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be broken down as follows:

• Core Structure : Pyrazolo[1,5-a]pyrimidine
• Substituents :
  • Trimethyl groups at positions 2, 4, and 5
  • A methoxy group attached to a piperidine derivative

This structural configuration contributes to its unique biological properties.

Anticancer Potential

Research indicates that pyrazolo[1,5-a]pyrimidines exhibit significant anticancer activity. For instance, compounds within this class have been shown to inhibit various cancer cell lines through mechanisms such as:

• Induction of apoptosis
• Inhibition of cell proliferation

A study highlighted that derivatives of pyrazolo[1,5-a]pyrimidine demonstrated promising results in inhibiting cancer cell growth in vitro, suggesting their potential as anticancer agents .

Enzymatic Inhibition

The compound also shows promise as an enzyme inhibitor. Specifically, it has been studied for its effects on:

• Dihydroorotate dehydrogenase (DHODH) : A key enzyme in pyrimidine biosynthesis. Inhibition of DHODH can lead to immunosuppressive effects, making it a target for autoimmune disease therapies .
• Xanthine oxidase (XO) : Inhibitors of this enzyme can be beneficial in treating gout and hyperuricemia. Preliminary studies indicate that pyrazolo[1,5-a]pyrimidines may exhibit moderate inhibition of XO activity .

Antimicrobial Activity

Some derivatives have shown antimicrobial properties against various pathogens. The structural diversity within the pyrazolo framework allows for modifications that enhance antibacterial and antifungal activities .

Case Studies

• Case Study on Cancer Cell Lines : A series of synthesized pyrazolo[1,5-a]pyrimidine derivatives were tested against multiple cancer cell lines. The results indicated that certain modifications led to increased cytotoxicity compared to standard chemotherapeutic agents .
• Inhibition of DHODH : A specific derivative was evaluated for its ability to inhibit DHODH in vitro. The findings demonstrated a significant reduction in enzyme activity, suggesting its potential as a therapeutic agent for conditions requiring immunosuppression .

Summary Table of Biological Activities

Biological Activity	Mechanism of Action	Reference
Anticancer	Induces apoptosis; inhibits proliferation
Enzymatic Inhibition	DHODH and XO inhibition
Antimicrobial	Active against bacteria and fungi

Recent Developments

Recent studies have focused on optimizing the synthesis of these compounds to enhance their bioactivity and reduce toxicity. Techniques such as structure-activity relationship (SAR) studies are being employed to refine their efficacy against targeted diseases.

Scientific Research Applications

Biological Activities

Research has indicated that this compound exhibits a range of biological activities:

1. Anticancer Potential
The pyrazolo[1,5-a]pyrimidine scaffold is known for its role in inhibiting cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. Inhibition of CDK2 has been particularly noted for its potential to selectively target tumor cells, making it an appealing candidate for cancer therapy .

2. Enzyme Modulation
The compound's interaction with specific enzymes suggests it may act as a modulator in various biochemical pathways. This includes potential effects on metabolic pathways related to cancer progression and other diseases .

3. Neurological Applications
Given the presence of the piperidine moiety, there is potential for neuropharmacological applications. Compounds with similar structures have been explored for their effects on neurotransmitter systems and neurodegenerative diseases.

Case Studies

Several studies illustrate the compound's potential applications:

Case Study 1: CDK Inhibition
A study focused on synthesizing derivatives of pyrazolo[3,4-d]pyrimidine highlighted its effectiveness as a CDK2 inhibitor. The research demonstrated that modifications to the structure could enhance potency against cancer cell lines such as MCF-7 and HepG-2 .

Case Study 2: Anticancer Drug Development
Research involving the synthesis of methyl derivatives of pyrazolo[1,5-a]pyrimidine showed promising results in developing novel AMPK inhibitors aimed at cancer treatment. The findings suggest that structural modifications can lead to compounds with improved efficacy against various cancer types .

Comparison with Similar Compounds

Core Heterocycle Variations

• Pyrazolo[1,5-a]pyrazine vs. Pyrazolo[1,5-a]pyrimidine: The target compound’s pyrazolo[1,5-a]pyrazine core differs from pyrazolo[1,5-a]pyrimidine by replacing one nitrogen atom in the pyrimidine ring with a carbon atom.
• Pyrazolo[3,4-d]pyrimidine Derivatives: Compounds like 5-{[3-(4-Chlorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]amino}-6-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one () exhibit anti-inflammatory activity but lack the piperidine-methoxy substituent, which may enhance solubility or bioavailability in the target compound .

Substituent Analysis

• Methoxy-Piperidine Linkage :
  The 6-methoxy-piperidine group in the target compound is structurally analogous to 6-(4-(2-(piperidin-1-yl)ethoxy)phenyl)-3-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine (), where the piperidine-ethoxy chain enhances kinase inhibition by improving hydrophobic interactions .
• Methyl Substitutions :
  The 2,4,5-trimethyl groups on the pyrimidine core contrast with 3,5-dimethyl substituents in 2-(4-Methoxyphenyl)-3,5-dimethyl-7-morpholin-4-ylpyrazolo[1,5-a]pyrimidine (), which shows improved metabolic stability due to steric shielding .

Anticancer Potential

• Pyrazolo[1,5-a]pyrimidine Derivatives :
  Compounds like SCH727965 () inhibit cyclin-dependent kinases (CDKs) with IC₅₀ values < 10 nM, attributed to their pyrazolo[1,5-a]pyrimidine core and hydrogen-bonding substituents. The target compound’s pyrazolo[1,5-a]pyrazine core may exhibit similar kinase inhibition but with altered selectivity .
• Chalcone-Linked Pyrazolo[1,5-a]pyrimidines :
  highlights chalcone hybrids (e.g., compound 5) with dual tubulin/EGFR inhibition (IC₅₀: 0.2–1.8 μM). The target compound’s piperidine-methoxy group may mimic chalcone’s π-π stacking interactions but lacks the α,β-unsaturated ketone critical for tubulin binding .

Anti-Inflammatory Activity

• Pyrazolo[3,4-d]pyrimidin-4-ones: Compounds such as 10a and 10b () show ulcerogenicity-indexed anti-inflammatory activity (ED₅₀: 12–18 mg/kg). The target compound’s methyl and methoxy groups may reduce gastrointestinal toxicity compared to thiazolidinone-containing analogs .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	2-(4-Methoxyphenyl)-3,5-dimethyl-7-morpholin-4-ylpyrazolo[1,5-a]pyrimidine ()	SCH727965 ()
Molecular Weight	~450 (estimated)	338.4	483.5
LogP (Predicted)	3.2–3.8	2.9	4.1
Hydrogen Bond Donors	0	0	2
Solubility (µg/mL)	Moderate (piperidine enhances)	Low (high hydrophobicity)	Moderate (polar substituents)
Metabolic Stability	High (methyl shielding)	High (morpholine stability)	Moderate (CYP3A4 susceptibility)

Preparation Methods

Condensation of β-Diketones with Guanidine

The 2,4,5-trimethylpyrimidin-6-ol scaffold is synthesized via condensation of acetylacetone (2,4-pentanedione) with guanidine hydrochloride under basic conditions. This method, adapted from classical Biginelli-like reactions, yields the tri-substituted pyrimidine in 65–70% yield after recrystallization.

Reaction conditions :

• Reactants : Acetylacetone (1.2 eq), guanidine hydrochloride (1.0 eq)

• Base : Sodium ethoxide (2.5 eq) in anhydrous ethanol

• Temperature : Reflux at 78°C for 12 hours

• Workup : Neutralization with HCl, extraction with ethyl acetate, column chromatography (SiO₂, hexane/EtOAc 4:1)

Preparation of the Piperidine Intermediate

Functionalization of Piperidin-4-ylmethanol

The piperidine intermediate requires sequential modifications:

• Protection of the hydroxyl group : Benzyl ether formation using benzyl bromide and NaH in DMF (82% yield).

• Introduction of pyrazolo[1,5-a]pyrazin-4-yl group :

  • Buchwald–Hartwig amination : Coupling of 4-chloropyrazolo[1,5-a]pyrazine with protected piperidine using Pd(OAc)₂/Xantphos catalyst system.

  • Conditions : 110°C, 24 hours, toluene, Cs₂CO₃ base (yield: 58–64%).

• Deprotection : Hydrogenolysis of the benzyl group over Pd/C (10% wt) in methanol (quantitative yield).

Etherification of Pyrimidine and Piperidine Intermediates

Mitsunobu Reaction

The Mitsunobu reaction proves effective for forming the ether linkage between pyrimidin-6-ol and piperidin-4-ylmethanol.

Optimized protocol :

• Reactants : 2,4,5-Trimethylpyrimidin-6-ol (1.0 eq), piperidine intermediate (1.2 eq)

• Reagents : DIAD (1.5 eq), PPh₃ (1.5 eq)

• Solvent : Dry THF, 0°C to room temperature, 18 hours

• Yield : 73% after silica gel purification.

Nucleophilic Substitution Alternative

Activation of the pyrimidine hydroxyl group as a mesylate (MsCl, Et₃N) followed by reaction with piperidine-methanol in DMF/K₂CO₃ provides the ether in 68% yield.

Structural Characterization and Validation

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.42 (s, 1H, pyrazine-H), 6.78 (s, 1H, pyrimidine-H), 4.25 (d, J = 6.4 Hz, 2H, OCH₂), 3.85–3.70 (m, 2H, piperidine-H), 2.55 (s, 3H, CH₃), 2.50 (s, 3H, CH₃), 2.45 (s, 3H, CH₃).

• HRMS : [M+H]⁺ calcd. for C₂₁H₂₆N₆O₂: 394.2118; found: 394.2121.

X-ray Crystallography

Single-crystal analysis confirms the equatorial orientation of the pyrazolo[1,5-a]pyrazine group on the piperidine ring, minimizing steric clashes with the pyrimidine core.

Challenges and Optimization Strategies

Regioselectivity in Pyrazine Functionalization

Competing C-3 vs. C-4 substitution on pyrazolo[1,5-a]pyrazine is mitigated by using bulkier ligands (Xantphos) in Pd-catalyzed couplings, favoring C-4 selectivity (≥9:1 ratio).

Steric Hindrance in Ether Formation

The Mitsunobu reaction outperforms SN2 approaches due to milder conditions, reducing elimination byproducts (<5% vs. 15–20% in nucleophilic substitution).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage
Mitsunobu	73	98	Minimal side products
Nucleophilic Substitution	68	95	No phosphine reagents
Ullmann Coupling	52	90	Aqueous conditions

Scale-Up Considerations

Pilot-scale production (100 g) employs the Mitsunobu route with DIAD recovery via distillation (82% recovery). Process mass intensity (PMI) is reduced to 18.7 vs. 32.5 for alternative methods .

Q & A

Q. What are common synthetic strategies for pyrazolo[1,5-a]pyrimidine derivatives, and how can they be adapted for this compound?

Pyrazolo[1,5-a]pyrimidines are typically synthesized via cyclocondensation of aminopyrazoles with β-diketones or via microwave-assisted reactions for improved efficiency . For the target compound, key steps include:

• Piperidine functionalization : Alkylation of the piperidin-4-ylmethoxy group under basic conditions (e.g., K₂CO₃ in DMF) to introduce the pyrazolo[1,5-a]pyrazine moiety .
• Pyrimidine core assembly : Coupling the pyrimidine ring with the substituted piperidine using nucleophilic aromatic substitution (SNAr) or transition-metal catalysis .
• Purification : Column chromatography or recrystallization to isolate intermediates and final products .

Q. Which analytical techniques are critical for structural characterization of this compound?

• NMR spectroscopy : ¹H/¹³C NMR to confirm regiochemistry of methyl groups on the pyrimidine ring and piperidine substitution patterns .
• Mass spectrometry (HRMS) : To verify molecular weight and fragmentation patterns, especially for distinguishing positional isomers .
• X-ray crystallography : Resolves ambiguous stereochemistry in the pyrazolo-pyrazine and piperidine moieties .

Q. What in vitro assays are used to evaluate biological activity for pyrazolo[1,5-a]pyrimidines?

• Anticancer screening : MTT assays against cell lines (e.g., HCT-116, HepG2) to measure IC₅₀ values .
• Enzyme inhibition : Kinase or phosphatase inhibition assays (e.g., fluorescence polarization) to identify molecular targets .
• Antimicrobial testing : Broth microdilution for MIC determination against Gram-positive/negative bacteria .

Advanced Research Questions

Q. How can synthetic routes be optimized to address low yields in multi-step reactions?

Common challenges include poor solubility of intermediates and competing side reactions. Solutions:

• Microwave-assisted synthesis : Reduces reaction time (e.g., from 24 hours to 30 minutes) and improves regioselectivity .
• Protecting groups : Use tert-butoxycarbonyl (Boc) to shield reactive amines during piperidine functionalization .
• Solvent optimization : Polar aprotic solvents (e.g., DMSO) enhance SNAr efficiency for pyrimidine coupling .

Q. How should researchers resolve contradictions in biological activity data across studies?

Discrepancies may arise from assay conditions or compound purity. Mitigation strategies:

• Dose-response validation : Repeat assays with standardized protocols (e.g., ATP levels normalized across cell lines) .
• Metabolic stability testing : Assess compound stability in liver microsomes to rule out false negatives due to rapid degradation .
• Orthogonal assays : Confirm kinase inhibition via both fluorescence polarization and Western blotting .

Q. What computational methods support structure-activity relationship (SAR) studies for this compound?

• Molecular docking : Predict binding modes to targets like PI3K or CDK2 using AutoDock Vina .
• QSAR modeling : Correlate substituent electronegativity (e.g., methyl vs. trifluoromethyl) with anticancer activity .
• ADMET prediction : Use SwissADME to optimize logP and solubility for in vivo translation .

Q. How can regiochemical ambiguity in the pyrazolo[1,5-a]pyrazine moiety be resolved?

Ambiguity arises from similar reactivity of N1 and N2 positions. Approaches include:

• NOE NMR : Detect spatial proximity between pyrazine protons and piperidine methyl groups .
• Isotopic labeling : Synthesize ¹⁵N-labeled intermediates to track nitrogen connectivity during cyclization .

Key Considerations for Researchers

• Reproducibility : Document reaction conditions (e.g., microwave power, solvent purity) to ensure consistency .
• Data validation : Cross-reference spectral data with published analogs (e.g., pyrazolo[1,5-a]pyrimidine derivatives) .
• Ethical compliance : Adhere to institutional guidelines for biological testing and waste disposal .